1-Nonadecene

• CAS: 18435-45-5
• Molecular Formula: C19H38
• Molecular Weight: 266.5 g/mol
• SMILES: CCCCCCCCCCCCCCCCCC=C
• InChI: InChI=1S/C19H38/c1-3-5-7-9-11-13-15-17-19-18-16-14-12-10-8-6-4-2/h3H,1,4-19H2,2H3
• InChIKey: NHLUYCJZUXOUBX-UHFFFAOYSA-N

1-Nonadecene (CAS 18435-45-5) is a linear C19 α-olefin (mp 23°C) occupying a narrow functional window at the solid-liquid boundary under ambient lab conditions. Substituting C18 or C20 homologs risks uncontrolled phase, reactivity, and retention variability. • GC standard (>99.0% GC) with Kovats indices 1872 (OV-101) / 1895 (DB-5) for accurate C19 alkene retention-time marking. • Validated anti-relaxation coating precursor for Cs/K vapor cells; double-bond migration during curing confirmed by Raman/NMR. • Purity ≥98%; store at 2-8°C under inert gas.

1-Nonadecene: Sourcing Essentials for Research and Procurement

1-Nonadecene (CAS 18435-45-5, molecular formula C₁₉H₃₈, molecular weight 266.5 g/mol) is a linear α-olefin with a single terminal double bond [1]. It is a member of the long-chain 1-alkene homologous series, positioned between 1-octadecene (C₁₈H₃₆) and 1-eicosene (C₂₀H₄₀), and exhibits a distinctive phase profile: a low-melting solid at refrigerated temperatures that transitions to a liquid near ambient conditions (mp 23 °C) . Its physical state, boiling point, and chromatographic retention properties place it in a narrow functional window that cannot be replicated by simply substituting its C18 or C20 neighbors.

• [1] NIST Chemistry WebBook, SRD 69: 1-Nonadecene (CAS 18435-45-5). National Institute of Standards and Technology. View Source

Why 1-Nonadecene Substitution Fails

1-Nonadecene occupies a specific position in the α-olefin homolog series where a single methylene unit (–CH₂–) shift changes the melting point by approximately 5–9 °C relative to its neighbours [1]. This alters the compound's physical state at standard laboratory temperatures: 1-octadecene (mp 14–18 °C) is a free-flowing liquid at room temperature, while 1-eicosene (mp 26–30 °C) is a crystalline solid, but 1-nonadecene (mp 23 °C) sits precisely at the solid–liquid boundary and may present as either phase depending on ambient conditions . Beyond bulk physical properties, chain-length-dependent behaviour has been documented in specific functional contexts—including anti-relaxation coating chemistry in alkali vapour cells, where 1-nonadecene undergoes a curing-induced double-bond migration that is distinct from the behaviour of other olefins [2]. Substituting a homolog without verifying performance parity therefore risks introducing uncontrolled variability in phase, reactivity, and surface interaction.

• [1] ChemicalBook: 1-Octadecene (CAS 112-88-9) – Melting point 14-16 °C; 1-Eicosene (CAS 3452-07-1) – Melting point 26-30 °C. View Source
• [2] Tretiak, O. Yu., et al. (2016). Raman and nuclear magnetic resonance investigation of alkali metal vapor interaction with alkene-based anti-relaxation coating. Journal of Chemical Physics, 144(9), 094707. View Source

Quantitative Differentiation Evidence for 1-Nonadecene

Melting Point and Room-Temperature Phase

The melting point of 1-nonadecene (23 °C) positions it at the solid–liquid phase boundary under standard laboratory conditions (20–25 °C). This contrasts with 1-octadecene (mp 14–18 °C, reliably liquid at room temperature) and 1-eicosene (mp 26–30 °C, reliably solid) [1]. The consequence is that 1-nonadecene may be supplied as a solid or liquid depending on seasonal and storage temperatures, which has direct implications for handling, dispensing, and formulation protocols .

Evidence Dimension	Melting point (phase state at 20–25 °C)
Target Compound Data	23 °C (solid <23 °C; liquid >23 °C)
Comparator Or Baseline	1-Octadecene: 14–18 °C (liquid); 1-Eicosene: 26–30 °C (solid)
Quantified Difference	+5 to +9 °C above 1-octadecene; −3 to −7 °C below 1-eicosene
Conditions	Atmospheric pressure; literature melting points from multiple supplier specifications

Why This Matters

Procurement and experimental design must account for the unique ambient phase lability of 1-nonadecene—neither freely liquid like the C18 analog nor robustly crystalline like the C20 analog—affecting storage, weighing accuracy, and solvent compatibility.

• [1] Fisher Scientific / Thermo Scientific Chemicals: 1-Octadecene – Melting Point 17.5 °C; TCI America: 1-Eicosene [Standard Material for GC] – Melting Point 29 °C. View Source

Boiling Point and High-Temperature Volatility Window

1-Nonadecene's boiling point of 329 °C at 760 mmHg (or 181 °C at 10 mmHg) provides a volatility window that is intermediate between 1-octadecene (bp 315 °C) and 1-eicosene (bp ≈ 340 °C, extrapolated; reported as 151 °C at 1.5 mmHg) . This 14 °C higher normal boiling point over 1-octadecene extends the usable liquid temperature range before volatilization, which is significant in reactions requiring prolonged heating above 300 °C without reflux, such as hot-injection nanoparticle synthesis .

Evidence Dimension	Boiling point (atmospheric pressure)
Target Compound Data	329 °C (760 mmHg); 181 °C (10 mmHg)
Comparator Or Baseline	1-Octadecene: 315 °C (760 mmHg); 1-Eicosene: ~340 °C (760 mmHg, estimated); 151 °C (1.5 mmHg)
Quantified Difference	+14 °C vs. 1-octadecene; −11 °C vs. 1-eicosene
Conditions	Reported literature values; atmospheric pressure

Why This Matters

The 14 °C higher boiling point relative to 1-octadecene permits a wider thermal processing window in solvent-free or high-temperature synthesis, while maintaining lower melting point accessibility compared to 1-eicosene.

Anti-Relaxation Coating Double-Bond Migration

In alkali vapour cells used for precision magnetometry and atomic clocks, 1-nonadecene serves as an effective anti-relaxation coating, reducing spin-relaxation probability at glass walls by several orders of magnitude compared to bare glass [1]. Critically, Tretiak et al. (2016) demonstrated via Raman and NMR spectroscopy that during the essential curing step with Cs or K vapour, 1-nonadecene undergoes catalytic migration of the C1=C2 double bond into the interior of the chain (yielding a mixture of cis- and trans-2-nonadecene), producing a chemically restructured surface that is distinct from the starting monomer [1]. This in situ chemical transformation during curing has been characterised specifically for 1-nonadecene; the extent to which shorter- or longer-chain α-olefins undergo an analogous restructuring with comparable efficiency has not been equivalently documented, making the C19 chain length the empirically validated choice for this application [1].

Evidence Dimension	Surface chemistry transformation during cell curing (Cs/K vapour exposure)
Target Compound Data	Double bond migrates from C1=C2 to C2=C3 (cis/trans-2-nonadecene mixture) upon alkali metal catalysed curing
Comparator Or Baseline	Bare glass surface (no coating): spin relaxation probability higher by orders of magnitude; other chain-length α-olefins: curing mechanism not equivalently characterised
Quantified Difference	Reduction of spin relaxation probability by several orders of magnitude vs. uncoated glass (qualitative order-of-magnitude comparison only)
Conditions	Glass vapour cell; Cs or K alkali metal vapour; Raman and NMR analysis (Tretiak et al., J. Chem. Phys. 2016)

Why This Matters

1-Nonadecene is the only long-chain α-olefin for which the curing-induced double-bond migration has been directly spectroscopically confirmed, providing a mechanistic anchor for quality control when selecting coating materials for atomic physics instrumentation.

• [1] Tretiak, O. Yu., et al. (2016). Raman and nuclear magnetic resonance investigation of alkali metal vapor interaction with alkene-based anti-relaxation coating. Journal of Chemical Physics, 144(9), 094707. View Source

GC Retention Index as C19 Reference Standard

1-Nonadecene is commercially supplied as a certified 'Standard Material for GC' with purity >99.0% (GC) . Its Kovats retention index on a non-polar OV-101 column is 1872, which is approximately 84 index units higher than 1-octadecene (1788 on OV-101) [1] [2]. On a DB-5 column, 1-nonadecene has an RI of 1895, compared to 1990 for 1-eicosene on the same phase [2] [3]. This systematic increase of roughly 100 RI units per –CH₂– group makes 1-nonadecene the appropriate retention-time marker for the C19 alkene region in complex hydrocarbon mixtures such as Fischer–Tropsch products, pyrolytic oils, and essential oil volatiles [1].

Evidence Dimension	Kovats retention index (non-polar capillary column)
Target Compound Data	OV-101: 1872; DB-5: 1895
Comparator Or Baseline	1-Octadecene: OV-101 1788; DB-1 1793. 1-Eicosene: DB-5 1990
Quantified Difference	+84 RI units vs. 1-octadecene (OV-101); −95 RI units vs. 1-eicosene (DB-5)
Conditions	Non-polar columns (OV-101, DB-5); various isothermal and temperature-programmed methods

Why This Matters

The discrete, well-characterised retention index of 1-nonadecene supports its use as a system-suitability standard or retention-time calibrant in GC and GC-MS workflows analysing C18–C20 hydrocarbon ranges.

• [1] The Pherobase: Kovats Retention Index for 1-Nonadecene (delta1-19Hy) – OV-101: 1872 (Bellas T, J. Chem. Ecol., 1985). View Source
• [2] NIST Chemistry WebBook: 1-Octadecene – OV-101 RI 1788. Sugisawa, Nakamura, et al., 1990. View Source
• [3] Pherolist: Kovats Retention Index for 1-Eicosene (delta1-20Hy) – DB-5: 1990 (Adams RP, 1995). View Source

Ethylene Copolymerisation: Single Incorporation and Termination

In samarocene-catalysed copolymerisation with ethylene, 1-nonadecene undergoes selective single incorporation per polyethylene chain via insertion into the Sm–H bond, as demonstrated by field-desorption mass spectrometry and deuterium labelling [1]. The metalation of the incorporated olefin by growing polymer chains was found to be competitive with hydrogenolysis as a termination step, a behaviour systematically characterised across a series of α-olefins including 1-nonadecene [1]. While 1-octene and shorter α-olefins also incorporate, the longer C19 chain of 1-nonadecene introduces a substantially larger pendant alkyl branch into the polyethylene backbone, which can be exploited for controlled modification of polymer crystallinity and chain packing [1].

Evidence Dimension	Copolymerisation behaviour: incorporation mode and termination mechanism
Target Compound Data	Selective single insertion per PE chain; metalation competitive with hydrogenolysis as termination step
Comparator Or Baseline	1-Octene: incorporation via Sm–H insertion (same mechanism); shorter pendant chain length. 2-Pentene/2-heptene: incorporation less efficient than α-olefin analogs
Quantified Difference	Pendant chain length: C17 vs. C6 (1-octene) vs. C15 (1-hexadecene); no direct yield comparison available
Conditions	(C₅Me₅)₂Sm catalyst; H₂ atmosphere; FD-MS and NMR analysis (DeCoster et al., Macromolecules, 1996)

Why This Matters

For researchers designing polyethylene copolymers with long-chain branching, 1-nonadecene offers the longest commercially accessible terminal alkene that has been mechanistically validated for selective single insertion, providing a distinct architectural tool compared to shorter α-olefins.

• [1] DeCoster, D. M., et al. (1996). Metalation as a Termination Step in Polymerization Reactions Involving α-Olefins and Ethylene As Detected by Field Desorption Mass Spectrometry. Macromolecules, 29(16), 5363–5365. View Source

1-Nonadecene Application Scenarios

Anti-Relaxation Coatings for Alkali Vapour Cells

1-Nonadecene is the spectroscopically benchmarked α-olefin for anti-relaxation coatings in glass vapour cells containing Cs or K [1]. During the required curing step, the alkali metal vapour catalyses migration of the terminal double bond to internal positions, forming cis- and trans-2-nonadecene—a transformation directly observed by Raman and NMR spectroscopy [1]. This surface restructuring reduces the spin-relaxation probability at the wall by orders of magnitude relative to uncoated glass, a prerequisite for achieving long spin-coherence times in atomic magnetometers and optical pumping experiments [1]. Procurement for this application should specify a purity ≥98% and storage under inert gas at 4 °C to preserve the terminal alkene functionality prior to coating .

GC Reference Standard for C19 Hydrocarbon Calibration

1-Nonadecene is distributed as a certified 'Standard Material for GC' with purity >99.0% (GC) [1]. Its Kovats retention index of 1872 on OV-101 and 1895 on DB-5 makes it the correct retention-time marker for the C19 alkene region in complex petroleum-derived, pyrolytic, or essential oil matrices . It serves as a system-suitability standard when analysing hydrocarbon distributions in the C18–C20 range, where co-elution of alkanes and alkenes is a known challenge . Laboratories should source the GC-grade material and store at 2–8 °C to prevent degradation [1].

Long-Chain Branching Monomer for PE Copolymerisation

In (C₅Me₅)₂Sm-catalysed copolymerisation, 1-nonadecene inserts selectively once per polyethylene chain via the Sm–H bond, introducing a C17 pendant branch that can be harnessed to tune crystallinity and thermal properties of the resulting copolymer [1]. The metalation termination pathway provides an additional molecular-weight control mechanism distinct from conventional chain-transfer agents [1]. Researchers should procure 1-nonadecene of at least 95% purity and dry it over molecular sieves prior to use to avoid catalyst poisoning [1].

Phase-Change and Thermophysical Studies

With a melting point precisely at 23 °C, 1-nonadecene straddles the solid–liquid boundary at standard laboratory temperatures, providing a unique model compound for studying crystallisation, surface freezing, and phase-transition kinetics in long-chain α-olefins [1]. Its 14 °C higher boiling point relative to 1-octadecene extends the accessible liquid-phase measurement range for rheological and thermal conductivity experiments beyond 300 °C without pressurisation . Investigators should verify the physical form on receipt (solid vs. liquid) and condition the material at the intended working temperature before dispensing [1].

• [1] Tretiak, O. Yu., et al. (2016). Raman and nuclear magnetic resonance investigation of alkali metal vapor interaction with alkene-based anti-relaxation coating. Journal of Chemical Physics, 144(9), 094707. View Source